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Compound of Interest

Compound Name: B022

Cat. No.: B605900

For immediate release: This document provides essential safety and logistical information for
the proper disposal of B022, a potent and selective NF-kB-inducing kinase (NIK) inhibitor.
Researchers, scientists, and drug development professionals are advised to adhere to these
procedural guidelines to ensure a safe laboratory environment and compliance with waste
disposal regulations.

B022, with CAS number 1202764-53-1, is a chemical compound used in research to study the
NF-kB signaling pathway.[1][2][3][4][5] While specific hazard information is not detailed in
readily available public sources, as a bioactive small molecule, it should be handled with care.
The following procedures are based on general best practices for chemical laboratory waste

and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS)
provided by the supplier.

Quantitative Data Summary

For safe handling and disposal, key quantitative data for B022 are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605900?utm_src=pdf-interest
https://www.benchchem.com/product/b605900?utm_src=pdf-body
https://www.benchchem.com/product/b605900?utm_src=pdf-body
https://www.selleckchem.com/products/b022.html
https://www.abmole.com/products/b022.html
https://www.bioscience.co.uk/product~1033837
https://www.medchemexpress.com/b022.html
https://www.probechem.com/target_NF%CE%BABinducingKinase(NIK).aspx
https://www.benchchem.com/product/b605900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 1202764-53-1 [1][2][3]
Molecular Formula C19H16CINsOS [2]
Molecular Weight 397.88 g/mol [11[2]

Ki (NIK) 4.2 nM [1][2][5]
Solubility in DMSO > 80 mg/mL [1]

Experimental Protocols: Disposal Procedures

The proper disposal of B022, and materials contaminated with it, is crucial to prevent
environmental contamination and ensure personnel safety. The following step-by-step protocol
should be followed.

1. Personal Protective Equipment (PPE): Before handling B022 or its waste, all personnel must
wear appropriate PPE:

o Standard laboratory coat

» Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
2. Waste Segregation and Collection:

e Solid Waste:

o All solid waste contaminated with B022, including unused powder, contaminated personal
protective equipment (gloves, etc.), weigh boats, and filter papers, should be collected in a
designated, clearly labeled hazardous waste container.

o The container must be sealable and made of a material compatible with chemical waste.

e Liquid Waste:
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o Solutions containing B022 should be collected in a separate, sealed, and clearly labeled
hazardous liquid waste container.

o Do not mix B022 waste with other incompatible chemical waste streams. Check your
institution's guidelines for specific compatibility information.

o Agqueous solutions containing B022 should not be disposed of down the drain.

e Sharps Waste:

o Any sharps, such as needles or razor blades, contaminated with B022 must be disposed
of in a designated, puncture-resistant sharps container for chemical waste.

3. Labeling:

All waste containers must be clearly labeled with the following information:
e The words "Hazardous Waste"

e The full chemical name: "B022 (NIK Inhibitor)"

e The CAS number: "1202764-53-1"

e The primary hazard(s) as indicated in the SDS.

e The date of accumulation.

4. Storage:

» Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from general laboratory traffic.

e Ensure containers are kept closed except when adding waste.
5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.
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* Never dispose of B022 waste in the regular trash or down the sanitary sewer.

B022 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of B022

and contaminated materials.
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Caption: A flowchart outlining the proper segregation and disposal of B022 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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